1,2-Benzenedimethanol, 4-(trifluoromethyl)-

• Molecular Formula: C9H9F3O2
• Molecular Weight: 206.16 g/mol
• IUPAC Name: [2-(hydroxymethyl)-4-(trifluoromethyl)phenyl]methanol
• InChI: InChI=1S/C9H9F3O2/c10-9(11,12)8-2-1-6(4-13)7(3-8)5-14/h1-3,13-14H,4-5H2
• InChI Key: ZWHSPYOVDQUBRW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)CO)CO

Description

1,2-Benzenedimethanol, 4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C9H9F3O2 and its molecular weight is 206.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-trifluoromethylbenzene-1,2-dicarboxylic acid (5.85 g, 25 mmol) in THF (50 mL) at −78° C. was added borane in THF (1.0 M, 75 mL) and the mixture was stirred for 10 minutes. The mixture was then allowed to warm to room temperature and stirred overnight. Methanol (30 mL) was added and solvents were evaporated. The mixture was partitioned between ether and aqueous hydrochloric acid (1N). The organic layer was washed with brine and concentrated sodium bicarbonate solution. After the evaporation of solvents, colorless oil was obtained as (2-hydroxymethyl-4-trifluoromethyl-phenyl)-methanol (5.15 g). 1H-NMR (CDCl3) □ 7.58 (m, 2H), 7.51 (s 1H), 4.79 (s, 4H), 2.88 (m, 2H).